[(2-Pyrrolidin-1-ylethyl)thio]acetic acid

• IUPAC Name: 2-(2-pyrrolidin-1-ylethylsulfanyl)acetic acid
• InChI: InChI=1S/C8H15NO2S/c10-8(11)7-12-6-5-9-3-1-2-4-9/h1-7H2,(H,10,11)
• InChI Key: UQDJUXAXQOVVLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCSCC(=O)O
• Molecular Formula: C8H15NO2S
• DSSTOX Substance ID: DTXSID401256505
• Molecular Weight: 189.28 g/mol
• CAS RN: 915924-49-1

Description

[(2-Pyrrolidin-1-ylethyl)thio]acetic acid is a compound that can be considered a derivative of pyrrolidine with a thioacetic acid moiety. While the specific compound is not directly mentioned in the provided papers, related research involves the synthesis and characterization of various pyrrolidine and acetic acid derivatives, which can offer insights into the properties and potential synthesis routes for [(2-Pyrrolidin-1-ylethyl)thio]acetic acid.

Synthesis Analysis

The synthesis of related compounds involves several innovative approaches. For instance, 2-[(5-Amino-1H-pyrrol-2-yl)sulfanyl]acetic acid esters were synthesized using a one-pot reaction involving lithiated propargylamines, isothiocyanates, and alkyl 2-bromoacetates, which suggests a potential pathway for synthesizing [(2-Pyrrolidin-1-ylethyl)thio]acetic acid by modifying the starting materials or reaction conditions . Additionally, the construction of 4-substituted 2-(pyrrolidine-3-yl)acetic acid derivatives was reported using intermolecular [2+2]-photocycloaddition, which could be adapted for the synthesis of [(2-Pyrrolidin-1-ylethyl)thio]acetic acid by altering the substituents involved in the reaction .

Molecular Structure Analysis

The molecular structure of related compounds has been studied using various techniques. For example, the molecular conformations of (2-Oxo-2,3-dihydroimidazo[1,2-a]-pyridin-3-yl)acetic acids were discussed based on NMR spectral and X-Ray data . This suggests that similar analytical methods could be employed to determine the molecular structure of [(2-Pyrrolidin-1-ylethyl)thio]acetic acid.

Chemical Reactions Analysis

The chemical reactivity of pyrrolidine and acetic acid derivatives can be complex. For instance, the synthesis of 2-aryl(pyrrolidin-4-yl)acetic acids involved their evaluation as agonists of S1P receptors, indicating that these compounds can participate in biological signaling pathways . This implies that [(2-Pyrrolidin-1-ylethyl)thio]acetic acid may also exhibit interesting chemical reactivity, potentially in a biological context.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized in several studies. The novel compound 2-oxo-1,2-dihydropyridine-1-acetic acid was characterized by elemental analysis, IR spectrum, and single crystal X-ray diffraction, which provides a framework for the characterization of [(2-Pyrrolidin-1-ylethyl)thio]acetic acid . Moreover, the antimycobacterial activity of [5-(pyridin-2-yl)-1,3,4-thiadiazol-2-ylthio]acetic acid arylidene-hydrazide derivatives indicates that the thioacetic acid moiety can impart biological activity, which could be relevant for the analysis of [(2-Pyrrolidin-1-ylethyl)thio]acetic acid .

Future Directions

Pyrrolidine compounds, including PETAA, have significant potential in drug discovery due to their versatile scaffold for novel biologically active compounds. The pyrrolidine ring is one of the nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases.